molecular formula C11H12O3 B8656327 7-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

7-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one

Cat. No.: B8656327
M. Wt: 192.21 g/mol
InChI Key: FCRAPOFBUGUUBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Hydroxy-4,4-dimethyl-3,4-dihydro-2H-1-benzopyran-2-one is a useful research compound. Its molecular formula is C11H12O3 and its molecular weight is 192.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12O3

Molecular Weight

192.21 g/mol

IUPAC Name

7-hydroxy-4,4-dimethyl-3H-chromen-2-one

InChI

InChI=1S/C11H12O3/c1-11(2)6-10(13)14-9-5-7(12)3-4-8(9)11/h3-5,12H,6H2,1-2H3

InChI Key

FCRAPOFBUGUUBT-UHFFFAOYSA-N

Canonical SMILES

CC1(CC(=O)OC2=C1C=CC(=C2)O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 103 g of resorcinol and 4.6 g of conc. sulfuric acid was heated at 130° C. with stirring, and 58 g of methyl 3,3-dimethylacrylate was added. The mixture was heated at 130° C. for 3 hours with stirring. The reaction mixture was worked up in a customary manner, and the residue after concentration was purified by column chromatography to give 24 g (yield 27%) of 4,4-dimethyl-7-hydroxycoumarin (melting point 84°-85° C.). The product was worked up in the same way as in Referential Example 16 to give 16.8 g (yield 75%) of the desired product as colorless crystals (melting point 88°-88.5° C.).
Quantity
103 g
Type
reactant
Reaction Step One
Quantity
4.6 g
Type
reactant
Reaction Step One
Quantity
58 g
Type
reactant
Reaction Step Two

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